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Compound of Interest

Compound Name: 1-Methylallyl acetate

Cat. No.: B1583195

An In-depth Technical Guide to the Physical Properties of 1-Methylallyl Acetate

For professionals in the fields of chemical research, drug development, and materials science,
a precise understanding of the physical properties of chemical intermediates is paramount for
process design, safety, and quality control. This guide provides a comprehensive technical
overview of two key physical properties of 1-methylallyl acetate (CAS 6737-11-7): its boiling
point and density. Beyond a simple tabulation of values, this document delves into the
experimental methodologies for their determination, offering a practical framework for
laboratory validation.

Chemical Identity and Isomeric Considerations

1-Methylallyl acetate, systematically named but-3-en-2-yl ethanoate, is an organic ester with
the chemical formula CeH100:2.[1][2] It is crucial to distinguish this compound from its isomers,
as they possess distinct physical properties. Common isomers include:

o Crotyl acetate (but-2-en-1-yl acetate): Boiling point of 128-130°C and a density of
approximately 0.919 g/cm3.[3]

» Methallyl acetate (2-methylprop-2-enyl acetate): Boiling point of 122°C and a density of
0.906 g/cm3.

This guide focuses exclusively on 1-methylallyl acetate (CAS 6737-11-7).
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Core Physical Properties

The boiling point and density are fundamental physical constants that provide insights into the
intermolecular forces and purity of a substance.

Data Presentation

The physical properties of 1-methylallyl acetate are summarized in the table below. The
presented values are collated from various authoritative sources.

Physical Property Value Source(s)

111.855 °C (at normal

Boiling Point [1]

pressure)
) 893.129 kg/m 3 (0.893 g/cm?3)

Density [1]
at 25°C

Molecular Weight 114.14 g/mol [2]

CAS Number 6737-11-7 [1][4]

IUPAC Name but-3-en-2-yl ethanoate [1]

Experimental Determination of Physical Properties

The following sections provide detailed, step-by-step methodologies for the experimental
determination of the boiling point and density of 1-methylallyl acetate. These protocols are
designed to be self-validating, ensuring a high degree of accuracy and reproducibility.

Boiling Point Determination via the Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of liquid.[5] The principle relies on the definition of boiling point: the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[5]

Experimental Protocol:

e Apparatus Setup:
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o Securely clamp a Thiele tube to a ring stand within a fume hood.

o Fill the Thiele tube with mineral oil to a level slightly above the side arm.

o Attach a small test tube (e.g., a Durham tube) to a thermometer using a rubber band or a
small section of rubber tubing.

o Add approximately 0.5 mL of 1-methylallyl acetate to the small test tube.

o Place a capillary tube, sealed at one end, into the small test tube with the open end
downwards.

o Insert the thermometer assembly into the Thiele tube, ensuring the sample is level with the
upper arm of the Thiele tube.

e Heating and Observation:

[¢]

Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-burner. The
design of the tube will allow for the circulation of the heated oil.

[¢]

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

[¢]

Continue heating until a continuous and rapid stream of bubbles is observed.

[¢]

Remove the heat source and allow the apparatus to cool.

» Boiling Point Measurement:

o As the liquid cools, the stream of bubbles will slow down and eventually stop.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[5] Record this temperature.

o For accuracy, it is advisable to repeat the determination.

Causality Behind Experimental Choices:
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e The use of a Thiele tube ensures uniform heating of the sample through the natural
convection of the mineral oil.

e The inverted capillary tube traps the vapor of the substance, allowing for a clear visual
indication of when the vapor pressure equals the atmospheric pressure.

Diagram of Boiling Point Determination Workflow:
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@ ‘ Apparatus Setup ‘ Heating ‘ ‘ Cooling ‘
‘ Clamp Thiele Tube | Fill with Mineral Oil | Prepare Sample and Thermometer Assembly ‘ ‘ Gently heat side arm | Observe bubble stream ‘ ‘ Remove heat | Monitor for liquid entry into capillary ‘

Pycnometer Calibration

Weigh Empty Pycnometer (m_pycnometer)

:

Fill with Deionized Water

'

Weigh Pycnometer + Water (m_pycnometer+water)

y

Calculate Pycnometer Volume (V_pycnometer)

Sample M¢asurement

Fill with 1-Methylallyl Acetate

:

Weigh Pycnometer + Sample (m_pycnometer+sample)

'

Calculate Sample Mass (m_sample)

@ate Density (p_sample = m_sample / V_pycno@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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